4'-[(dimethylamino)carbonyl]-5-[(isopropylamino)sulfonyl]biphenyl-3-carboxylic acid

• IUPAC Name: 3-[4-(dimethylcarbamoyl)phenyl]-5-(propan-2-ylsulfamoyl)benzoic acid
• InChI: InChI=1S/C19H22N2O5S/c1-12(2)20-27(25,26)17-10-15(9-16(11-17)19(23)24)13-5-7-14(8-6-13)18(22)21(3)4/h5-12,20H,1-4H3,(H,23,24)
• InChI Key: OXLABZWIEDHKDY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)C1=CC(=CC(=C1)C(=O)O)C2=CC=C(C=C2)C(=O)N(C)C
• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the carbonyl group might be introduced through a formylation reaction, while the isopropylamino and sulfonyl groups might be added through substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the structure.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the carbonyl group is often involved in nucleophilic addition reactions, while the carboxylic acid group can participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. These might include its melting and boiling points, solubility in various solvents, and acidity or basicity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if the compound is intended to be a drug, its mechanism of action might involve binding to a specific protein in the body.

Safety and Hazards

The safety and hazards associated with the compound would depend on its reactivity and biological activity. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This might include developing more efficient synthesis methods, studying its reactivity in more detail, or investigating potential uses in fields like medicine or materials science.